Cas no 1935728-71-4 (N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide)

• Product Name: N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide
• CAS No: 1935728-71-4
• MF: C₁₂H₂₃N₃O₄S₂
• MW: 337.458720445633
• CID: 5407830
• Update Time: 2025-06-13

N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide

• Inchi： 1S/C12H23N3O4S2/c1-4-6-14-7-9-15(10-8-14)21(18,19)12-5-11-20(16,17)13(2)3/h1H,5-12H2,2-3H3
• InChI Key： YFYDJYOSTCHRMH-UHFFFAOYSA-N
• SMILES： C(S(N(C)C)(=O)=O)CCS(N1CCN(CC#C)CC1)(=O)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.2±55.0 °C(Predicted)
• pka: 4.56±0.10(Predicted)

Additional information on N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide

Research Brief on N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide (CAS: 1935728-71-4)

N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide (CAS: 1935728-71-4) is a chemically synthesized small molecule that has garnered significant attention in recent pharmacological and biochemical research. This compound, characterized by its unique sulfonamide and piperazine moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of specific enzymatic pathways and receptor interactions. The structural complexity and functional diversity of this molecule make it a promising candidate for further drug development and mechanistic studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 1935728-71-4. One key area of interest is its role as a potential inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer, glaucoma, and epilepsy. Preliminary in vitro assays have demonstrated moderate inhibitory activity against selected carbonic anhydrase isoforms, suggesting a possible avenue for the development of novel therapeutic agents. However, further optimization of the compound's pharmacokinetic properties is required to enhance its efficacy and selectivity.

In addition to its enzymatic inhibitory properties, 1935728-71-4 has also been explored for its interactions with G-protein-coupled receptors (GPCRs). Computational docking studies have revealed favorable binding affinities for certain GPCR subtypes, which could explain its observed effects in cellular assays. These findings highlight the compound's potential as a versatile scaffold for the design of multifunctional ligands targeting complex disease pathways.

Despite these promising results, challenges remain in translating the preclinical findings into clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in synthetic chemistry and molecular modeling techniques are expected to facilitate these efforts, enabling the rational design of derivatives with improved pharmacological profiles.

In conclusion, N,N-Dimethyl-3-[[4-(2-propyn-1-yl)-1-piperazinyl]sulfonyl]-1-propanesulfonamide represents a compelling subject of ongoing research in the field of medicinal chemistry. Its dual potential as an enzyme inhibitor and receptor modulator underscores its relevance in the development of next-generation therapeutics. Future studies should prioritize the optimization of its chemical properties and the exploration of its therapeutic efficacy in relevant disease models.